Methyl (4-cyano-2-nitrophenoxy)acetate

• IUPAC Name: methyl 2-(4-cyano-2-nitrophenoxy)acetate
• InChI: InChI=1S/C10H8N2O5/c1-16-10(13)6-17-9-3-2-7(5-11)4-8(9)12(14)15/h2-4H,6H2,1H3
• InChI Key: OWHDBLCQWMITEM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Molecular Formula: C10H8N2O5
• DSSTOX Substance ID: DTXSID10653389
• Molecular Weight: 236.18 g/mol
• CAS RN: 652997-70-1

Description

“Methyl (4-cyano-2-nitrophenoxy)acetate” is a chemical compound with the molecular formula C10H8N2O5. It is an intermediate product in pharmaceutical organic synthesis as well as in the synthesis of some biologically active compounds used in agriculture.

Synthesis Analysis

The synthesis of “Methyl (4-cyano-2-nitrophenoxy)acetate” involves several steps. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. Another method involves the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature.

Molecular Structure Analysis

The molecular structure of “Methyl (4-cyano-2-nitrophenoxy)acetate” is characterized by its molecular formula C10H8N2O5. It has an average mass of 236.181 Da and a monoisotopic mass of 236.043320 Da.

Chemical Reactions Analysis

“Methyl (4-cyano-2-nitrophenoxy)acetate” undergoes various chemical reactions. For instance, it undergoes calcite or fluorite catalyzed Knövenagel condensation with aromatic aldehydes, giving the corresponding arylidenemalononitriles and (E)-α-cyanocinnamic esters.

Scientific Research Applications

Effects on Methanogenic Systems

Methyl (4-cyano-2-nitrophenoxy)acetate, as part of the nitrophenol family, has been studied for its effects on methanogenic systems. Research shows that nitrophenols, including compounds similar to Methyl (4-cyano-2-nitrophenoxy)acetate, can impact acetate-utilizing methanogenic systems. These compounds are used in manufacturing various products like explosives, pharmaceuticals, pesticides, and dyes. They have been found to exhibit different levels of toxicity in these systems, with some leading to complete removal in certain conditions (Haghighi Podeh, Bhattacharya, & Qu, 1995); (Uberoi & Bhattacharya, 1997).

Synthesis Improvements

There have been studies focusing on improving the synthesis of compounds related to Methyl (4-cyano-2-nitrophenoxy)acetate. For instance, research on 2-(2-nitrophenoxy) acetic acid, which shares a structural similarity, has led to an improved synthesis method with higher yield under specific conditions, demonstrating the ongoing advancements in synthesizing such chemicals for various applications (Dian, 2012).

Environmental and Analytical Applications

Nitrophenol compounds, including those structurally related to Methyl (4-cyano-2-nitrophenoxy)acetate, have significant environmental and analytical applications. Their presence and breakdown products in the environment, such as in water systems, have been extensively studied. For example, the detection and analysis of such compounds in various media using techniques like HPLC have been a focus of research, indicating their importance in environmental monitoring and pollution studies (Surur, Alemayyehu, & Esho, 2015).

Biodegradation and Chemotaxis

Studies have also explored the biodegradation of nitrophenol derivatives, a category that includes Methyl (4-cyano-2-nitrophenoxy)acetate. For example, the chemotactic behavior and biodegradation of 3-methyl-4-nitrophenol by specific microorganisms have been documented. This research highlights the potential for bioremediation and environmental decontamination using biological agents (Bhushan, Samanta, Chauhan, Chakraborti, & Jain, 2000).

Electrochemical Sensing

Methyl (4-cyano-2-nitrophenoxy)acetate's related compounds have been used in developing electrochemical sensors for detecting toxic organic pollutants. The study of gold-copper alloy nanoparticles for sensing nitro aromatic toxins is an example of how these compounds' properties can be utilized in creating sensitive detection systems for environmental monitoring (Shah, Akhtar, Aftab, Hassan Shah, & Kraatz, 2017).

Safety and Hazards

“Methyl (4-cyano-2-nitrophenoxy)acetate” may pose certain safety hazards. Similar compounds like methyl cyanoacetate are classified as eye irritants (Category 2A, H319) according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200).

Future Directions

The future directions of “Methyl (4-cyano-2-nitrophenoxy)acetate” could involve its use in the synthesis of various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents.